Cas no 87392-07-2 ((2S)-oxolane-2-carboxylic acid)

(2S)-Oxolane-2-carboxylic acid is a chiral carboxylic acid featuring a tetrahydrofuran (oxolane) ring with a stereocenter at the 2-position. This compound is valuable as a building block in organic synthesis, particularly for the preparation of enantiomerically pure pharmaceuticals, agrochemicals, and fine chemicals. Its rigid oxolane ring structure enhances stereochemical control in reactions, while the carboxylic acid functionality allows for further derivatization. The (S)-configuration ensures compatibility with asymmetric synthesis strategies. High purity and well-defined stereochemistry make it a reliable intermediate for researchers requiring precise chiral scaffolds. Its stability under standard conditions further contributes to its utility in synthetic applications.
(2S)-oxolane-2-carboxylic acid structure
87392-07-2 structure
Product Name:(2S)-oxolane-2-carboxylic acid
CAS No:87392-07-2
MF:C5H8O3
MW:116.115221977234
MDL:MFCD00272639
CID:61079
PubChem ID:446666
Update Time:2025-11-07

(2S)-oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-Tetrahydro-2-furoic acid
    • (S)-(&#8722
    • (S)-(-)-Tetrahydrofuran-2-carboxylic acid
    • (S)-(-)-2-Tetrahydrofuroic acid
    • S-(-)-Tetrahydro-2-furoic acid
    • (2S)-oxolane-2-carboxylic acid
    • (S)-(-)-2-Carboxytetrahydrofuroic acid
    • (S)-Tetrahydro-2-furoic acid
    • (S)-Tetrahydrofuran-2-carboxylic acid
    • 2-Furancarboxylicacid, tetrahydro-, (S)-
    • (-)-Tetrahydro-2-furoic acid
    • (-)-Tetrahydrofuran-2-carboxylic acid
    • (S)-Tetrahydro-2-furancarboxylic acid
    • Tetrahydrofurancarboxylicacid
    • (S)-(-)-Tetrahydrofuran-2-carboxylicacid
    • 2-Furancarboxylic acid, tetrahydro-, (2S)-
    • Tetrahydro-2-furoic acid, (-)-
    • (2S)-tetrahydrofuran-2-carboxylic acid
    • 0I2B46K2SJ
    • PubChem5795
    • (S)-
    • (2S)-Tetrahydro-2-furancarboxylic acid (ACI)
    • 2-Furancarboxylic acid, tetrahydro-, (S)- (ZCI)
    • (S)-Tetrahydrofuroic acid
    • 2-Furancarboxylic acid tetrahydro-, (2S)-
    • (S)-(-)-Tetrahydro-2-furoic acid, 98%
    • DTXSID70236319
    • Q27236799
    • 2-Furoic acid, tetrahydro
    • EN300-104395
    • AKOS015855819
    • CS-17313
    • CS-W004117
    • NS00125687
    • (S)-tetrahydro-furan-2-carboxylic acid
    • UNII-0I2B46K2SJ
    • SCHEMBL239908
    • (R)-2-Carboxytetrahydrofuroic Acid
    • MFCD00272639
    • (2s)-tetrahydro-2-furancarboxylic acid
    • (S)-(-) tetrahydrofuran-2-carboxylic acid
    • T1741
    • (S)-(-)tetrahydrofuran-2-carboxylic acid
    • (S)-Tetrahydrofuran-2-carboxylicacid
    • 87392-07-2
    • MDL: MFCD00272639
    • Inchi: 1S/C5H8O3/c6-5(7)4-2-1-3-8-4/h4H,1-3H2,(H,6,7)/t4-/m0/s1
    • InChI Key: UJJLJRQIPMGXEZ-BYPYZUCNSA-N
    • SMILES: C([C@H]1OCCC1)(=O)O
    • BRN: 4658738

Computed Properties

  • Exact Mass: 116.04700
  • Monoisotopic Mass: 116.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.2 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 244-251 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.459(lit.)
  • PSA: 46.53000
  • LogP: 0.25000
  • Specific Rotation: -3 º (in MeOH)
  • Optical Activity: [α]20/D −3° in methanol
  • Solubility: Not determined

(2S)-oxolane-2-carboxylic acid Security Information

  • Symbol: GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3265 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R22; R34
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:Sealed in dry,Room Temperature(BD2834)

(2S)-oxolane-2-carboxylic acid Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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(2S)-oxolane-2-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Palladium Solvents: Toluene ;  5 min, 30 bar, rt
1.2 Reagents: Hydrogen Catalysts: Cinchonidine Solvents: Toluene ;  4 h, 30 bar, rt
Reference
Palladium-catalyzed asymmetric hydrogenation of furan carboxylic acids
Maris, Mihaela; Huck, Wolf-Rudiger; Mallat, Tamas; Baiker, Alfons, Journal of Catalysis, 2003, 219(1), 52-58

Production Method 2

Reaction Conditions
1.1 Reagents: Cinchonidine ,  Sodium borohydride Catalysts: Palladium Solvents: Isopropanol ;  5 min, 30 bar, rt; 2 h, 30 bar, rt
Reference
On the role of modifier structure in the palladium-catalyzed enantioselective hydrogenation of furan-2-carboxylic acid
Maris, Mihaela; Mallat, Tamas; Orglmeister, Elisabeth; Baiker, Alfons, Journal of Molecular Catalysis A: Chemical, 2004, 219(2), 371-376

Production Method 3

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Tempo ,  Cupric nitrate ,  Potassium bisulfate Solvents: 1,2-Dichloroethane ;  36 h, rt
Reference
Copper-catalyzed aerobic oxidation of primary alcohols to carboxylic acids
Yu, Yibo; Zhai, Di; Zhou, Zhengnan; Jiang, Sheng; Qian, Hui; et al, Chemical Communications (Cambridge, 2023, 59(35), 5281-5284

(2S)-oxolane-2-carboxylic acid Raw materials

(2S)-oxolane-2-carboxylic acid Preparation Products

(2S)-oxolane-2-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:87392-07-2)(S)-(-)-Tetrahydro-2-furoic acid
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:87392-07-2)
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(CAS:87392-07-2)(S)-(-)-2-四氢糠酸
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
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(2S)-oxolane-2-carboxylic acid Related Literature

Additional information on (2S)-oxolane-2-carboxylic acid

Comprehensive Analysis of (2S)-Oxolane-2-carboxylic Acid (CAS No. 87392-07-2): Properties, Applications, and Industry Trends

(2S)-Oxolane-2-carboxylic acid (CAS No. 87392-07-2) is a chiral organic compound belonging to the class of tetrahydrofuran carboxylic acids. This optically active molecule features a five-membered oxolane (tetrahydrofuran) ring with a carboxylic acid functional group at the 2-position, exhibiting the (S)-configuration at the stereocenter. Its unique structural characteristics make it valuable in asymmetric synthesis, pharmaceutical intermediates, and specialty chemical applications.

The growing demand for chiral building blocks in drug development has significantly increased interest in compounds like (2S)-oxolane-2-carboxylic acid. Researchers frequently search for "CAS 87392-07-2 supplier", "chiral tetrahydrofuran derivatives", and "applications of (2S)-oxolane-2-carboxylic acid" – reflecting the compound's importance in modern synthetic chemistry. The global market for such chiral intermediates is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by expanding pharmaceutical R&D.

From a chemical perspective, 87392-07-2 demonstrates several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with a molecular weight of 116.12 g/mol and melting point range of 98-102°C. Its water solubility and organic solvent compatibility make it versatile for various reaction conditions. The oxolane ring contributes to its moderate polarity, while the carboxylic acid group provides reactivity for further derivatization.

In pharmaceutical applications, (2S)-oxolane-2-carboxylic acid serves as a key intermediate for protease inhibitors and antiviral agents. Recent studies highlight its use in developing novel small molecule therapeutics targeting neurological disorders – a hot topic in medicinal chemistry. The compound's rigid cyclic structure helps constrain molecular conformations, potentially improving drug binding specificity and metabolic stability.

The synthesis of CAS 87392-07-2 typically involves asymmetric hydrogenation or enzymatic resolution approaches. Current research focuses on developing more sustainable production methods, aligning with the industry's shift toward green chemistry principles. Manufacturers are increasingly asked about "eco-friendly synthesis of chiral acids" and "scalable production of (2S)-oxolane-2-carboxylic acid" – reflecting environmental concerns in chemical procurement.

Analytical characterization of (2S)-oxolane-2-carboxylic acid employs techniques like HPLC for enantiomeric purity determination (typically >98% ee), NMR spectroscopy for structural verification, and mass spectrometry for molecular weight confirmation. Quality control specifications often include parameters such as residual solvent content, heavy metal limits, and microbiological purity – critical considerations for pharmaceutical-grade material.

Emerging applications for 87392-07-2 include its use in functional materials and asymmetric catalysis. The compound's ability to coordinate with metals while maintaining chiral induction makes it interesting for developing new chiral ligands and organocatalysts. These applications address current market needs for more efficient and selective catalytic systems in fine chemical production.

Storage and handling recommendations for (2S)-oxolane-2-carboxylic acid emphasize protection from moisture and oxidation. The compound should be stored in tightly sealed containers under inert atmosphere at 2-8°C for long-term stability. These precautions maintain the material's chemical integrity and optical purity – two frequently searched quality parameters by purchasers.

Regulatory status information shows that CAS 87392-07-2 is not currently classified under major hazardous substance regulations, though proper laboratory safety protocols should always be followed. The compound's REACH registration status and global compliance information represent common queries from international buyers navigating complex chemical regulations.

Future research directions for (2S)-oxolane-2-carboxylic acid derivatives may explore their potential in biodegradable polymers and supramolecular chemistry – areas gaining traction in materials science. The compound's structural features could contribute to developing new sustainable materials with tailored properties, addressing growing environmental concerns across industries.

For researchers considering 87392-07-2 for their projects, key evaluation criteria include enantiomeric excess, chemical purity, and batch-to-batch consistency. These quality attributes directly impact experimental reproducibility – a major focus in contemporary synthetic chemistry. Suppliers offering comprehensive analytical certificates and stability data provide added value to scientific customers.

The pricing landscape for (2S)-oxolane-2-carboxylic acid varies based on quantity, purity grade, and supplier capabilities. Current market trends show increased demand for custom synthesis services and contract manufacturing of such specialty intermediates, particularly from emerging pharmaceutical hubs in Asia-Pacific regions.

In conclusion, (2S)-Oxolane-2-carboxylic acid (CAS No. 87392-07-2) represents an important chiral synthon with diverse applications across pharmaceutical, materials, and catalytic chemistry. Its unique structural features and synthetic versatility continue to drive research interest, particularly in developing targeted therapeutics and sustainable chemical processes. As the chemical industry evolves toward more specialized and environmentally conscious production, compounds like this will likely see expanded utilization and innovation.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:87392-07-2)(S)-(-)-Tetrahydro-2-furoic acid
sfd19345
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:87392-07-2)
SFD1866
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email